3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine

• IUPAC Name: [5-chloro-6-(trifluoromethyl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C6H5ClF3N3/c7-3-1-2-4(13-11)12-5(3)6(8,9)10/h1-2H,11H2,(H,12,13)
• InChI Key: ADSJNYDYTVMGFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Cl)C(F)(F)F)NN
• Molecular Formula: C6H5ClF3N3
• Molecular Weight: 211.57 g/mol
• CAS No.: 2386282-10-4

Description

3-Chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine, also known as CHTP, is a versatile and important compound that has many applications in the fields of chemistry, biochemistry, and pharmacology. It is a colorless, water-soluble compound with a molecular weight of 236.13 g/mol. CHTP is used in the synthesis of various organic compounds, as well as in the study of enzyme inhibition, drug metabolism, and other biochemical processes. In

Scientific Research Applications

3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine has been used in a wide variety of scientific research applications. It has been used in the study of enzyme inhibition, drug metabolism, and other biochemical processes. It has also been used in the synthesis of various organic compounds and as a starting material for the synthesis of various heterocyclic compounds. In addition, this compound has been used as a reagent in the synthesis of a variety of pharmaceuticals and other compounds.

Mechanism of Action

3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine acts as a reversible inhibitor of a variety of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It binds to the active site of the enzyme, blocking its activity. The binding of this compound to the enzyme can be reversed by the addition of a competitive inhibitor, such as a substrate or an inhibitor of a different enzyme.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to inhibit the activity of other enzymes involved in metabolism and other biochemical processes. In addition, this compound has been found to have antioxidant activity and to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also water-soluble, making it easy to use in a variety of laboratory settings. Furthermore, this compound has a wide range of applications in scientific research and can be used in a variety of experiments.
However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound and can decompose over time if not stored properly. In addition, it is a relatively toxic compound and should be handled with care.

Future Directions

The future of 3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine is promising. It has been used in a variety of scientific research applications, and its potential for use in drug development and other therapeutic applications is being explored. In addition, its potential for use in the synthesis of heterocyclic compounds is being investigated. Finally, its potential for use in the development of new enzyme inhibitors and other compounds is being explored.

Synthesis Methods

The synthesis of 3-chloro-6-hydrazinyl-2-(trifluoromethyl)pyridine is a straightforward reaction between 3-chloro-6-hydrazinylpyridine and trifluoromethyl iodide. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate and a catalyst such as triethylamine. The reaction is typically conducted at room temperature and yields this compound in high yields (up to 95%).